Cas no 16486-96-7 (Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-)

• Product Name: Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-
• CAS No: 16486-96-7
• MF: C₁₃HF₂₅O₂
• MW: 664.105931997299
• CID: 183257
• PubChem ID: 85449
• Update Time: 2025-04-19

Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)dodecanoic acid
• docosafluoro-11-(trifluoromethyl)dodecanoic acid
• Docosafluoro-11-(trifluoromethyl)lauric acid
• Dodecanoic acid, docosafluoro-11-(trifluoromethyl)-
• Einecs 240-545-3
• Dodecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-
• CQXLVCXAWBBSDD-UHFFFAOYSA-N
• 16486-96-7
• Perfluoro-11-(trifluoromethyl)dodecanoic acid
• DTXSID2066064
• NS00011269

• Inchi： 1S/C13HF25O2/c14-2(15,1(39)40)4(17,18)6(21,22)8(25,26)10(29,30)11(31,32)9(27,28)7(23,24)5(19,20)3(16,12(33,34)35)13(36,37)38/h(H,39,40)
• InChI Key： CQXLVCXAWBBSDD-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 663.95763
• Monoisotopic Mass: 663.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 8.3

Experimental Properties

• Density: 1.773
• Boiling Point: 253.5°Cat760mmHg
• Flash Point: 107.1°C
• Refractive Index: 1.288
• PSA: 37.3